Cas no 15257-92-8 (N-(2-Chloroethyl)-4-methoxybenzamide)

• Product Name: N-(2-Chloroethyl)-4-methoxybenzamide
• CAS No: 15257-92-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 1094637
• PubChem ID: 28347364
• Update Time: 2025-10-28

N-(2-Chloroethyl)-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chloroethyl)-4-methoxybenzamide
• 15257-92-8
• AKOS010542488

• Inchi： 1S/C10H12ClNO2/c1-14-9-4-2-8(3-5-9)10(13)12-7-6-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： SYOPFLKXLHFHKG-UHFFFAOYSA-N
• SMILES： ClCCNC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(2-Chloroethyl)-4-methoxybenzamide

Comprehensive Overview of N-(2-Chloroethyl)-4-methoxybenzamide (CAS No. 15257-92-8): Properties, Applications, and Research Insights

N-(2-Chloroethyl)-4-methoxybenzamide (CAS No. 15257-92-8) is a specialized organic compound with a molecular formula of C₁₀H₁₂ClNO₂. This compound features a methoxybenzamide backbone coupled with a chloroethyl functional group, making it a subject of interest in synthetic chemistry and pharmaceutical research. Its unique structure contributes to its versatility in intermediate synthesis, particularly in the development of bioactive molecules.

Recent trends in scientific literature highlight growing curiosity about N-(2-Chloroethyl)-4-methoxybenzamide as researchers explore its potential in small-molecule drug discovery and medicinal chemistry. Questions frequently searched in academic databases include: "What are the synthetic routes for N-(2-Chloroethyl)-4-methoxybenzamide?" and "How does the chloroethyl group influence reactivity?". These queries reflect the compound's relevance in optimizing reaction pathways for targeted therapeutics.

The physicochemical properties of CAS No. 15257-92-8 include a molecular weight of 213.66 g/mol and a melting point range of 85–88°C. Its solubility profile—moderate in polar solvents like ethanol and dimethyl sulfoxide (DMSO)—makes it suitable for laboratory-scale applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for purity assessment, addressing another frequent search topic: "How to analyze N-(2-Chloroethyl)-4-methoxybenzamide purity?".

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for N-(2-Chloroethyl)-4-methoxybenzamide. This aligns with broader industry demands for sustainable chemical processes, a hot topic in 2024. Patent analyses reveal innovative catalytic approaches to reduce byproducts, answering queries like "Can N-(2-Chloroethyl)-4-methoxybenzamide be synthesized via microwave-assisted reactions?".

From a structure-activity relationship perspective, the 4-methoxybenzamide moiety is known to interact with biological targets, while the chloroethyl group may serve as a leaving group in nucleophilic substitutions. Such characteristics fuel discussions in drug design forums, where professionals debate "How to modify N-(2-Chloroethyl)-4-methoxybenzamide for improved pharmacokinetics?". Computational chemistry studies further explore these aspects through molecular docking simulations.

Quality control protocols for CAS No. 15257-92-8 emphasize the importance of chromatographic separation and mass spectrometry for batch consistency. Regulatory-compliant documentation—often searched as "N-(2-Chloroethyl)-4-methoxybenzamide COA (Certificate of Analysis) requirements"—is critical for industrial applications. Storage recommendations typically suggest airtight containers under inert conditions to preserve stability.

Emerging applications in material science have expanded the compound's utility beyond pharmaceuticals. For instance, its derivatives are being tested as photoinitiators in polymer chemistry, addressing the trending search term "N-(2-Chloroethyl)-4-methoxybenzamide in UV-curable coatings". This interdisciplinary potential makes it a compelling case study for convergent research strategies.

In summary, N-(2-Chloroethyl)-4-methoxybenzamide (CAS No. 15257-92-8) represents a multifaceted compound bridging organic synthesis, drug development, and advanced materials. Its evolving role in cutting-edge research continues to generate scholarly attention, with optimization of its synthetic efficiency and functional derivatization remaining key focus areas for chemists worldwide.